Cas no 832127-92-1 (Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-)

Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy- structure
832127-92-1 structure
Product name:Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-
CAS No:832127-92-1
MF:C5H3N3O2S
MW:169.161218881607
CID:676060
PubChem ID:71416002

Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]-1,2,3-triazin-4(3H)-one, 3-hydroxy-
    • 3-hydroxythieno[2,3-d]triazin-4-one
    • DTXSID50835405
    • 3-Hydroxythieno[2,3-d][1,2,3]triazin-4(3H)-one
    • 832127-92-1
    • Inchi: InChI=1S/C5H3N3O2S/c9-5-3-1-2-11-4(3)6-7-8(5)10/h1-2,10H
    • InChI Key: APIWBODIGXGZNH-UHFFFAOYSA-N
    • SMILES: C1=CSC2=C1C(=O)N(N=N2)O

Computed Properties

  • Exact Mass: 168.99459752g/mol
  • Monoisotopic Mass: 168.99459752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 93.5Ų

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